Cas no 1021209-69-7 (1-(benzenesulfonyl)-4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidine)

• Product Name: 1-(benzenesulfonyl)-4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidine
• CAS No: 1021209-69-7
• MF: C₂₂H₂₅N₃O₅S
• MW: 443.516004323959
• CID: 5382113
• Update Time: 2025-09-20

1-(benzenesulfonyl)-4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidine Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-Ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(phenylsulfonyl)piperidine
• 1-(benzenesulfonyl)-4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidine

• Inchi： 1S/C22H25N3O5S/c1-3-29-19-10-9-17(15-20(19)28-2)21-23-22(30-24-21)16-11-13-25(14-12-16)31(26,27)18-7-5-4-6-8-18/h4-10,15-16H,3,11-14H2,1-2H3
• InChI Key： OBALGUZWTPNJIG-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2)(=O)=O)CCC(C2ON=C(C3=CC=C(OCC)C(OC)=C3)N=2)CC1

Experimental Properties

• Density: 1.274±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 617.6±65.0 °C(Predicted)
• pka: -0.07±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-(benzenesulfonyl)-4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidine

Introduction to 1-(benzenesulfonyl)-4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidine and Its Significance in Modern Chemical Biology

1-(benzenesulfonyl)-4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidine, with the CAS number 1021209-69-7, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular targeting. The compound’s unique combination of a benzenesulfonyl group and a 1,2,4-oxadiazole moiety embedded within a piperidine scaffold suggests a multifaceted interaction capability with biological targets, making it a promising candidate for further exploration.

The structural composition of this compound is pivotal in understanding its biological activity. The presence of the benzenesulfonyl group often enhances binding affinity through hydrogen bonding and dipole-dipole interactions, while the 1,2,4-oxadiazole ring is known for its ability to modulate enzyme activity and receptor binding. When integrated into the piperidine core, these features create a scaffold that can be fine-tuned for specific pharmacological effects. This design philosophy aligns with contemporary trends in medicinal chemistry, where targeted molecular interactions are key to developing effective therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel compounds with potential therapeutic value. In this context, 1-(benzenesulfonyl)-4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidine has been subjected to virtual screening and molecular docking studies to evaluate its interaction with various biological targets. Preliminary results indicate promising binding affinities with proteins involved in inflammatory pathways and cancer cell proliferation. These findings are particularly intriguing given the increasing demand for molecules that can selectively modulate such pathways without off-target effects.

The 4-ethoxy-3-methoxyphenyl substituent in the compound’s structure adds another layer of complexity and functionality. This aromatic group is known to influence metabolic stability and bioavailability, critical factors in drug development. The methoxy and ethoxy groups provide electronic effects that can modulate the compound’s reactivity and interactions with biological targets. Such structural features are often rationally incorporated into drug candidates to optimize pharmacokinetic properties while maintaining high efficacy.

In the realm of chemical biology, the exploration of heterocyclic compounds like 1-(benzenesulfonyl)-4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidine is driven by their diverse biological activities. The 1,2,4-oxadiazole moiety, in particular, has been extensively studied for its role in antimicrobial, anti-inflammatory, and anticancer applications. Its ability to act as a scaffold for drug design stems from its rigid structure and capacity to engage with various biological receptors. By combining this motif with other functional groups such as the benzenesulfonyl and piperidine components, researchers aim to create molecules with enhanced therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies have enabled the efficient preparation of complex molecules like this one, leveraging techniques such as palladium-catalyzed cross-coupling reactions and automated synthesis platforms. These advancements have not only streamlined the process but also allowed for rapid iteration based on computational predictions.

From a pharmacological perspective, the potential applications of 1-(benzenesulfonyl)-4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidine are broad. Its structural features suggest it may be effective against diseases characterized by aberrant signaling pathways. For instance, its interaction with enzymes involved in inflammation could make it a valuable tool in developing anti-inflammatory drugs. Similarly, its ability to bind to receptors overexpressed in cancer cells positions it as a candidate for oncology research.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the evaluation process for compounds like this one. Predictive models can now rapidly assess potential biological activities based on structural features alone, allowing researchers to prioritize promising candidates for experimental validation. This synergy between computational methods and experimental chemistry has been instrumental in advancing projects from hit identification to lead optimization.

In conclusion,1-(benzenesulfonyl)-4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidine (CAS no 1021209-69-7) stands out as a compound with significant potential in modern chemical biology. Its unique structural composition offers multiple points of interaction with biological targets while maintaining favorable pharmacokinetic properties. As research continues to uncover new therapeutic applications for heterocyclic compounds,this molecule represents an exciting avenue for further exploration, contributing to the ongoing efforts to develop innovative treatments for various diseases.